Cas no 1314931-70-8 (2-(2,4,5-trimethylphenyl)ethane-1-thiol)

• Product Name: 2-(2,4,5-trimethylphenyl)ethane-1-thiol
• CAS No: 1314931-70-8
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• MDL: MFCD11521151
• CID: 5168543
• PubChem ID: 55275480
• Update Time: 2026-03-04

2-(2,4,5-trimethylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-TRIMETHYLPHENYL)ETHANE-1-THIOL
• 2-(2,4,5-trimethylphenyl)ethanethiol
• Benzeneethanethiol, 2,4,5-trimethyl-
• 2-(2,4,5-trimethylphenyl)ethane-1-thiol

• MDL： MFCD11521151
• Inchi： 1S/C11H16S/c1-8-6-10(3)11(4-5-12)7-9(8)2/h6-7,12H,4-5H2,1-3H3
• InChI Key： UXGFWUZTBYDHFO-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C)C(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• XLogP3: 3.6
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(2,4,5-trimethylphenyl)ethane-1-thiol

2-(2,4,5-Trimethylphenyl)ethane-1-thiol (CAS 1314931-70-8): A Comprehensive Guide to Properties and Applications

2-(2,4,5-Trimethylphenyl)ethane-1-thiol (CAS 1314931-70-8) is a specialized organosulfur compound with unique chemical properties that make it valuable in various industrial and research applications. This aromatic thiol derivative features a trimethylphenyl group attached to an ethanethiol moiety, giving it distinct reactivity patterns. The compound's molecular structure contributes to its stability and selective interactions, making it particularly useful in organic synthesis and material science applications.

The growing interest in sulfur-containing compounds like 2-(2,4,5-trimethylphenyl)ethane-1-thiol stems from their versatile applications in pharmaceutical intermediates, flavor and fragrance chemistry, and polymer modification. Recent studies highlight its potential as a building block for functional materials, especially in the development of novel thiol-based additives and surface modifiers. Researchers are particularly interested in its radical scavenging properties and potential applications in antioxidant formulations.

In the field of organic electronics, 2-(2,4,5-trimethylphenyl)ethane-1-thiol has shown promise as a molecular linker for surface modifications. Its ability to form self-assembled monolayers (SAMs) on metal surfaces makes it valuable for creating precisely controlled interfaces in electronic devices and sensor technologies. The compound's steric effects from the trimethylphenyl group provide interesting opportunities for tuning surface properties in nanotechnology applications.

The synthesis of 2-(2,4,5-trimethylphenyl)ethane-1-thiol typically involves nucleophilic substitution reactions or thiol-ene click chemistry approaches. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. The compound's relatively high thermal stability compared to simpler thiols makes it particularly useful in applications requiring elevated processing temperatures.

From a commercial perspective, 2-(2,4,5-trimethylphenyl)ethane-1-thiol serves as an important specialty chemical for research institutions and advanced material developers. While not produced in bulk quantities, its niche applications in high-performance materials and surface science create steady demand. The compound's CAS 1314931-70-8 serves as a unique identifier for researchers and procurement specialists seeking this specific thiol derivative.

Safety considerations for handling 2-(2,4,5-trimethylphenyl)ethane-1-thiol follow standard protocols for organosulfur compounds, with particular attention to its potential volatility and odor characteristics. Proper ventilation and personal protective equipment are recommended when working with this material in laboratory settings. The compound's stability profile makes it suitable for storage under standard conditions when properly sealed.

Current research trends involving 2-(2,4,5-trimethylphenyl)ethane-1-thiol explore its potential in catalysis and polymer chemistry. The compound's ability to participate in thiol-disulfide exchange reactions makes it interesting for developing dynamic covalent materials with self-healing properties. These applications align with growing interest in smart materials and sustainable technologies across multiple industries.

For analytical chemists, 2-(2,4,5-trimethylphenyl)ethane-1-thiol presents characteristic signatures in mass spectrometry and NMR spectroscopy that facilitate its identification in complex mixtures. The compound's aromatic protons and thiol proton create distinctive patterns in 1H NMR spectra, while its molecular ion and fragmentation pattern in GC-MS analysis provide reliable identification markers.

The future outlook for 2-(2,4,5-trimethylphenyl)ethane-1-thiol appears promising as new applications continue to emerge in materials science and nanotechnology. Its combination of aromatic character and thiol functionality offers unique opportunities for designing advanced materials with tailored properties. As research into functional surfaces and molecular electronics advances, the demand for specialized compounds like this is expected to grow.

In conclusion, 2-(2,4,5-trimethylphenyl)ethane-1-thiol (CAS 1314931-70-8) represents an important building block in modern chemistry with diverse applications ranging from material science to surface engineering. Its unique structural features and chemical properties continue to attract research interest, particularly in developing innovative solutions for advanced materials and nanotechnology applications. As synthetic methodologies improve and new applications are discovered, this compound is likely to maintain its relevance in specialized chemical research and development.